2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide

• Molecular Formula: C13H14F2N4O
• Molecular Weight: 280.27 g/mol
• IUPAC Name: 2-[3-(difluoromethyl)-5-methylpyrazol-1-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C13H14F2N4O/c1-9-5-11(13(14)15)18-19(9)8-12(20)17-7-10-3-2-4-16-6-10/h2-6,13H,7-8H2,1H3,(H,17,20)
• InChI Key: NNJDDCZQHMJDBK-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC(=O)NCC2=CN=CC=C2)C(F)F

Description

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide is a chemical compound that belongs to the class of pyrazole derivatives. It has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide is not fully understood. However, studies have shown that it interacts with various biomolecules such as enzymes and receptors, leading to the modulation of their activity. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to bind to the GABA-A receptor, leading to the modulation of its activity.
Biochemical and Physiological Effects
Studies have shown that 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide has various biochemical and physiological effects. For example, it has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also been shown to have anxiolytic and sedative effects. Moreover, it has been shown to modulate the activity of various enzymes and receptors, leading to the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide in lab experiments include its high potency, selectivity, and specificity. It is also relatively easy to synthesize and purify. However, its limitations include its potential toxicity and instability under certain conditions.

Future Directions

There are several future directions for the study of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide. One direction is the development of novel derivatives with improved potency, selectivity, and safety profiles. Another direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and neurological disorders. Moreover, the use of this compound as a tool for the identification and characterization of various biomolecules such as enzymes and receptors can also be explored.

Synthesis Methods

The synthesis of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide involves the reaction of 3-(difluoromethyl)-5-methylpyrazole-1-carboxylic acid with N-(3-pyridinylmethyl)acetamide in the presence of a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an appropriate solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-pyridinylmethyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated for its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and neurological disorders. In biochemistry, it has been studied for its potential as a tool for the identification and characterization of various biomolecules such as enzymes and receptors. In pharmacology, it has been investigated for its potential as a drug target for the development of novel drugs.